Cas no 1261901-31-8 (Methyl 3'-hydroxy-5'-methoxy[1,1'-biphenyl]-3-carboxylate)
1261901-31-8 structure
Product Name:Methyl 3'-hydroxy-5'-methoxy[1,1'-biphenyl]-3-carboxylate
CAS No:1261901-31-8
MF:C15H14O4
MW:258.269264698029
CID:2762266
PubChem ID:53220946
Update Time:2025-04-21
Methyl 3'-hydroxy-5'-methoxy[1,1'-biphenyl]-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1261901-31-8
- DTXSID80685637
- Methyl 3'-hydroxy-5'-methoxy[1,1'-biphenyl]-3-carboxylate
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- Inchi: 1S/C15H14O4/c1-18-14-8-12(7-13(16)9-14)10-4-3-5-11(6-10)15(17)19-2/h3-9,16H,1-2H3
- InChI Key: KTPSSHHMUORXAL-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(=CC(=C1)C1C=CC=C(C(=O)OC)C=1)O
Computed Properties
- Exact Mass: 258.08920892Da
- Monoisotopic Mass: 258.08920892Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 55.8Ų
Methyl 3'-hydroxy-5'-methoxy[1,1'-biphenyl]-3-carboxylate Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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